4-methyl-6-(8-quinolinyl)-2-pyrimidinamine

• IUPAC Name: 4-methyl-6-quinolin-8-ylpyrimidin-2-amine
• InChI: InChI=1S/C14H12N4/c1-9-8-12(18-14(15)17-9)11-6-2-4-10-5-3-7-16-13(10)11/h2-8H,1H3,(H2,15,17,18)
• InChI Key: WNPIYAOUGPWJKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C14H12N4
• Molecular Weight: 236.27 g/mol

Description

4-methyl-6-(8-quinolinyl)-2-pyrimidinamine is a chemical compound commonly known as quinaldine blue. It is a dye that has been widely used in various scientific research applications due to its unique properties. Quinaldine blue is a fluorescent dye that emits light in the blue range when excited by ultraviolet light. This makes it a useful tool for studying biological processes that involve the interaction of proteins and nucleic acids.

Mechanism of Action

The mechanism of action of quinaldine blue involves the binding of the dye to nucleic acids. The dye has a planar structure that allows it to intercalate between the base pairs of DNA and RNA. This results in a shift in the absorption and emission spectra of the dye, leading to the emission of blue fluorescence.
Biochemical and Physiological Effects:
Quinaldine blue has been shown to have minimal biochemical and physiological effects on cells and tissues. It is not toxic to cells and does not interfere with normal cellular processes. However, it should be noted that the use of quinaldine blue in high concentrations or for prolonged periods of time may have deleterious effects on cells and tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of using quinaldine blue in lab experiments is its ability to stain nucleic acids with high specificity and sensitivity. The dye is also relatively inexpensive and easy to use. However, one limitation of quinaldine blue is that it cannot distinguish between single-stranded and double-stranded nucleic acids. Additionally, the dye is not suitable for use in live cells or tissues as it requires fixation and permeabilization of the cell membrane.

Future Directions

There are several future directions for the use of quinaldine blue in scientific research. One potential area of research is the development of new fluorescent dyes that can selectively stain single-stranded nucleic acids. Another area of research is the use of quinaldine blue in the development of new diagnostic tools for the detection of nucleic acids in clinical samples. Finally, the use of quinaldine blue in the study of protein-nucleic acid interactions and gene expression regulation is an area of active research.

Scientific Research Applications

Quinaldine blue has been used in a variety of scientific research applications. One of its primary uses is in the staining of nucleic acids such as DNA and RNA. The dye binds to the nucleic acids and emits a blue fluorescence when excited by ultraviolet light. This makes it a useful tool for visualizing the location and distribution of nucleic acids in cells and tissues.